3-Hydroxytetradecanedioic acid
Overview
Description
3-Hydroxytetradecanedioic acid is a dicarboxylic acid with a hydroxyl group. It has a long carbon chain and is synthesized from long-chain fatty acids, particularly from 14-carbon fatty acids . This molecule has attracted significant research interest due to its potential applications in various fields of research and industry.
Molecular Structure Analysis
The molecular formula of 3-Hydroxytetradecanedioic acid is C14H26O5 . It has a molecular weight of 274.36 g/mol . The InChI code for the compound is 1S/C14H26O5/c15-12(11-14(18)19)9-7-5-3-1-2-4-6-8-10-13(16)17/h12,15H,1-11H2,(H,16,17)(H,18,19) .
Physical And Chemical Properties Analysis
3-Hydroxytetradecanedioic acid is a white, waxy solid. It has a density of 1.1±0.1 g/cm³, a boiling point of 475.1±20.0 °C at 760 mmHg, and a flash point of 255.2±18.3 °C . The compound has two carboxylic acid groups and one hydroxyl group, which makes it amphipathic.
Scientific Research Applications
Lipid Metabolism Research
3-Hydroxytetradecanedioic acid can be used in studying lipid metabolism. It is a long-chain fatty acid, and its levels can be indicative of the regulation of fatty acid metabolism .
Psoriasis and Psoriatic Arthritis Research
Elevated levels of 3-Hydroxytetradecanedioic acid have been observed in patients with severe Psoriatic Arthritis (PsA) . Therefore, it can be used as a biomarker in the study of these conditions .
Peroxisomal Disorders Research
The presence of 3-Hydroxytetradecanedioic acid can be associated with peroxisomal disorders . These are a group of rare, genetic disorders primarily affecting the nervous system .
Chemical Synthesis
As a chemical compound, 3-Hydroxytetradecanedioic acid can be used as a building block in the synthesis of other complex molecules .
Safety and Hazards
Mechanism of Action
Target of Action
3-Hydroxytetradecanedioic acid has several targets, including Protein TonB , Lymphocyte antigen 96 , and Toll-like receptor 4 in humans, and Ferrichrome-iron receptor in Escherichia coli . These targets play crucial roles in various biological processes, including iron transport and immune response.
Mode of Action
It is known to interact with its targets, potentially influencing their function and triggering downstream effects .
Biochemical Pathways
3-Hydroxytetradecanedioic acid is involved in the Fatty Acid Biosynthesis Metabolic pathway . This pathway is crucial for the production of long-chain fatty acids, which are key components of cell membranes and signaling molecules.
Pharmacokinetics
It is known to be a human metabolite found occasionally in urine , suggesting that it is metabolized and excreted by the body.
Result of Action
It is known to be associated with dysregulation of fatty acid metabolism .
properties
IUPAC Name |
3-hydroxytetradecanedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26O5/c15-12(11-14(18)19)9-7-5-3-1-2-4-6-8-10-13(16)17/h12,15H,1-11H2,(H,16,17)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEDZIURHISELSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCCC(=O)O)CCCCC(CC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40610066 |
Source
|
| Record name | 3-Hydroxytetradecanedioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40610066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 3-Hydroxytetradecanedioic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000394 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
3-Hydroxytetradecanedioic acid | |
CAS RN |
73179-89-2 |
Source
|
| Record name | 3-Hydroxytetradecanedioic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=73179-89-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hydroxytetradecanedioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40610066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Hydroxytetradecanedioic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000394 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Has 3-Hydroxytetradecanedioic acid been linked to any other health conditions besides childhood asthma?
A2: While the provided research focuses on asthma, another study found alterations in 3-Hydroxytetradecanedioic acid levels in the fecal metabolome of mice with colon cancer treated with Lactiplantibacillus plantarum-12. [] This suggests potential involvement in inflammatory processes and gut microbiome interactions that warrant further investigation.
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